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Compound of Interest

Compound Name: Tungsten(VI) chloride

Cat. No.: B086897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed laboratory safety protocols for the handling of Tungsten(VI)
chloride (WCl6). It is intended to supplement, not replace, institutional safety guidelines and

standard operating procedures. All personnel must be thoroughly trained on the hazards and

handling procedures outlined herein before working with this compound.

Hazard Identification and Risk Assessment
Tungsten(VI) chloride is a highly reactive and corrosive solid that poses significant health

risks upon exposure. It is crucial to understand its hazardous properties to implement

appropriate safety measures.

Summary of Hazards:

Corrosive: Causes severe skin burns and eye damage.[1][2]

Respiratory Irritant: May cause respiratory irritation.[1][3] Inhalation can lead to chemical

burns in the respiratory tract and may be fatal in severe cases.[4]

Water Reactive: Reacts violently with water, including moisture in the air, to liberate toxic and

corrosive hydrogen chloride gas.[2][5]

Harmful if Swallowed: Ingestion can cause severe burns to the gastrointestinal tract.[2][4]
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Air and Moisture Sensitive: Decomposes in the presence of air and moisture.[2][6]

A thorough risk assessment should be conducted before any experiment involving

Tungsten(VI) chloride. This assessment must identify potential exposure scenarios and detail

the control measures to be implemented.

Quantitative Data
The following tables summarize key quantitative data for Tungsten(VI) chloride.

Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 13283-01-7 [1]

Molecular Formula WCl6 [6]

Molecular Weight 396.57 g/mol [6]

Appearance
Dark grey-violet crystalline

powder
[7]

Melting Point 275 °C (527 °F) [1][8]

Boiling Point 347 °C (657 °F) [1][8]

Density 3.52 g/cm³ at 25 °C [1][7]

Solubility

Soluble in carbon disulfide,

carbon tetrachloride, and

phosphorus oxychloride.[7][9]

Reacts with water.[10]

Table 2: Occupational Exposure Limits
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Organization Limit Type Value

ACGIH TLV-TWA
3 mg/m³ (as W, respirable

particulate matter)[11]

NIOSH REL-TWA 1 mg/m³ (as W)[2]

NIOSH STEL 3 mg/m³ (as W)[2]

OSHA PEL 5 mg/m³ (as W)[2]

Experimental Protocols: Safe Handling Procedures
Due to its reactivity, all manipulations of Tungsten(VI) chloride must be performed in a

controlled environment to prevent exposure to moisture and air.

3.1. Engineering Controls

Fume Hood: All work with Tungsten(VI) chloride must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[4]

Glovebox: For procedures requiring an inert atmosphere, a glovebox filled with nitrogen or

argon is mandatory. This prevents reaction with air and moisture.[10]

Ventilation: Ensure adequate general laboratory ventilation.[4]

Emergency Equipment: An eyewash station and safety shower must be readily accessible

and in close proximity to the work area.[2][4]

3.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tungsten(VI) chloride:

Eye and Face Protection: Chemical safety goggles and a face shield are required.[4]

Skin Protection:

Gloves: Wear impervious gloves, such as nitrile or neoprene.[10] Check for compatibility

and change gloves immediately if contaminated.
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Lab Coat: A flame-resistant lab coat is necessary.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: If dusts are generated and engineering controls are insufficient, a

NIOSH-approved respirator with an appropriate cartridge for acid gases and particulates

must be used.[4][10]

3.3. Handling and Storage Protocol

Preparation: Before starting work, ensure the fume hood or glovebox is clean and

uncluttered. Assemble all necessary equipment and reagents.

Inert Atmosphere: Tungsten(VI) chloride should be handled and stored under an inert gas

like argon or nitrogen.[1][10]

Dispensing:

When transferring the solid, use a scoop or spatula in a glovebox to avoid creating dust.

If a glovebox is not available, work in a fume hood with minimal air drafts.

Keep the container tightly closed when not in use.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4]

The storage area should be designated for corrosive and water-reactive materials.[2]

Store away from incompatible materials such as bases, strong oxidizing agents, and

water.[2][10]

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

4.1. Spills and Leaks

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/97196.pdf
https://pim-resources.coleparmer.com/sds/97196.pdf
https://www.espimetals.com/index.php/msds/821-Tungsten%20Chloride
https://www.benchchem.com/product/b086897?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/de/sds/ALDRICH/241911?userType=undefined
https://www.espimetals.com/index.php/msds/821-Tungsten%20Chloride
https://www.sigmaaldrich.com/TW/de/sds/ALDRICH/241911?userType=undefined
https://www.sigmaaldrich.com/TW/de/sds/ALDRICH/241911?userType=undefined
https://pim-resources.coleparmer.com/sds/97196.pdf
https://www.fishersci.com/store/msds?partNumber=AC221430100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221430100&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/821-Tungsten%20Chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE, including respiratory protection, before

attempting to clean up.[4]

Containment: Cover the spill with a dry, inert absorbent material such as sand or vermiculite.

Do not use water.[4]

Cleanup: Carefully sweep or vacuum the spilled material into a designated, labeled waste

container.[4][10] Avoid generating dust.[1]

Decontamination: Clean the spill area thoroughly.

4.2. First Aid Measures

Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, provide oxygen.

Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with

copious amounts of water for at least 15 minutes.[2] Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[2] Remove contact lenses if present and easy to do.[1] Seek

immediate medical attention from an ophthalmologist.[1]

Ingestion: Do NOT induce vomiting.[1] If the victim is conscious, rinse their mouth with water

and have them drink one or two glasses of water.[1] Seek immediate medical attention.[2]

Waste Disposal
All waste containing Tungsten(VI) chloride must be treated as hazardous waste.

Collection: Collect all waste material (including contaminated PPE and spill cleanup

materials) in a clearly labeled, sealed container.

Storage: Store the waste container in a designated hazardous waste accumulation area.
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Disposal: Dispose of the waste through a licensed professional waste disposal service in

accordance with all local, state, and federal regulations.[8][10] Do not dispose of it down the

drain.[1]

Visualized Workflows and Protocols
The following diagrams illustrate key safety protocols for handling Tungsten(VI) chloride.

Figure 1: Standard Handling Workflow for Tungsten(VI) Chloride
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Figure 1: Standard Handling Workflow
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Figure 2: Emergency Response for Spills
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Figure 2: Emergency Spill Response
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Figure 3: First Aid Procedures

Exposure Occurs

Inhalation:
Move to fresh air, seek immediate medical attention.

Skin Contact:
Remove contaminated clothing, flush with water for 15+ min, seek immediate medical attention.

Eye Contact:
Flush with water for 15+ min, seek immediate medical attention.

Ingestion:
Do NOT induce vomiting, rinse mouth, drink water, seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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